(4-(1,2,4,5-Tetrazin-3-yl)phenyl)methanol

• Molecular Formula: C9H8N4O
• Molecular Weight: 188.19 g/mol
• IUPAC Name: [4-(1,2,4,5-tetrazin-3-yl)phenyl]methanol
• InChI: InChI=1S/C9H8N4O/c14-5-7-1-3-8(4-2-7)9-12-10-6-11-13-9/h1-4,6,14H,5H2
• InChI Key: DGAQXVLUQBVTTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CO)C2=NN=CN=N2

Description

(4-(1,2,4,5-Tetrazin-3-yl)phenyl)methanol is a useful research compound. Its molecular formula is C9H8N4O and its molecular weight is 188.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-(hydroxymethyl)-benzenecarboximidic acid, ethyl ester, hydrochloride (1 mmol, 216 mg) and formamidine acetate (5 mmol, 521 mg) was added anhydrous hydrazine (20 mmol, 630 uL) the resulting viscous oil was allowed to stir. After 1 hour, acetic acid (3 mL) was added followed by sodium nitrite (690 mg, 10 mmol) as a finely divided powder. The now bright pink solution was allowed to stir for 15 minutes and then diluted with 15 mL of water. The aqueous crude reaction was subsequently extracted with methylene chloride (4×10 mL). The organic extracts were dried with MgSO4. After solvent removal, the crude pink product was purified by flash chromatography (silica gel) first washing with 100% methylene chloride, followed by methylene chloride with 1% methanol, giving (4-(1,2,4,5-tetrazin-3-yl)phenyl)methanol (40 mg, 21%) as a bright pink solid. LRMS-ESI [M+H]− calcd. for C9H9N4O−: 189.08, found: 188.8.